Cas no 355-04-4 (Perfluoro-2-methylpentane)

• Product Name: Perfluoro-2-methylpentane
• CAS No: 355-04-4
• MF: C₆F₁₄
• MW: 338.041851043701
• MDL: MFCD00059905
• CID: 311821
• Update Time: 2026-05-14

Perfluoro-2-methylpentane Chemical and Physical Properties

Names and Identifiers

• Pentane,1,1,1,2,2,3,3,4,5,5,5-undecafluoro-4-(trifluoromethyl)-
• 1,1,1,2,2,3,3,4,5,5,5-undecafluoro-4-(trifluoromethyl)pentane
• Perfluoro(2-methylpentane)
• 4H-undecafluoro-4-trifluoromethyl-pentane
• EINECS 206-575-6
• FC-5114mmyc2
• Perfluoro-2-methylpentane
• Perfluoroisohexane
• Tetradecafluorisohexan
• Tetradecafluoro-2-methylpentane
• Undecafluor-2-trifluormethyl-pentan
• undecafluoro-2-trifluoromethyl-pentane
• 1,1,1,2,2,3,3,4,5,5,5-undecafluoro-4-(trifluoromethyl)-Pentane
• perfluoro-2-methyl-pentane
• undecafluoro-2-(trifluoromethyl)pentane
• Perfluoroiso-hexane

• MDL： MFCD00059905
• Inchi： 1S/C6F14/c7-1(4(12,13)14,5(15,16)17)2(8,9)3(10,11)6(18,19)20
• InChI Key： ROVMKEZVKFJNBD-UHFFFAOYSA-N
• SMILES： C(C(C(C(F)(F)F)(F)F)(F)F)(C(F)(F)F)(C(F)(F)F)F

Computed Properties

• Exact Mass: 337.97800
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.1

Experimental Properties

• Color/Form: Not available
• Density: 1,723 g/cm3
• Melting Point: <-150°C
• Boiling Point: 58°C
• Refractive Index: <1.3000
• PSA: 0.00000
• LogP: 4.65220
• Solubility: Not available

Perfluoro-2-methylpentane Security Information

• Safety Instruction： S41
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organofluorides